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Compound of Interest

Compound Name: Aminooxy-PEG9-methane

Cat. No.: B15387214

Introduction

Aminooxy-PEG9-methane is a discrete polyethylene glycol (IPEG®) reagent that enables the
site-specific conjugation of molecules containing an aldehyde or ketone functional group. The
aminooxy group reacts with carbonyls to form a stable oxime bond.[1][2] This technology is
pivotal in drug development for creating antibody-drug conjugates (ADCs), PROTACs, and
other targeted therapeutics, where precise control over linker length and conjugation site is
critical. Mass spectrometry is an indispensable analytical tool for the unambiguous
characterization of these conjugates, confirming covalent bond formation, determining the
exact mass of the conjugate, and elucidating its structure through fragmentation analysis.[3][4]
This application note provides a detailed protocol for the characterization of Aminooxy-PEG9-
methane conjugates using electrospray ionization mass spectrometry (ESI-MS).

Core Applications

» Confirmation of Conjugation: Verification of the covalent attachment of the Aminooxy-PEG9-
methane linker to a carbonyl-containing molecule.

o Purity Assessment: Identification and quantification of unreacted starting materials and
potential side-products.
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 Structural Elucidation: Fragmentation analysis (MS/MS) to confirm the connectivity of the
conjugate and the integrity of the PEG linker.

Experimental Workflow

The overall workflow for the characterization of Aminooxy-PEG9-methane conjugates
involves sample preparation, liquid chromatography separation, mass spectrometric analysis,
and data interpretation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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